Cas no 32722-89-7 (3H-Phenothiazin-3-one,8-acetyl-)

• Product Name: 3H-Phenothiazin-3-one,8-acetyl-
• CAS No: 32722-89-7
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 314427
• PubChem ID: 122935
• Update Time: 2025-04-19

3H-Phenothiazin-3-one,8-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenothiazin-3-one,8-acetyl-
• 8-Acetyl-3H-phenothiazin-3-one
• 8-acetylphenothiazin-3-one
• NS00029323
• EINECS 251-176-2
• DTXSID40186397
• 32722-89-7

• Inchi： 1S/C14H9NO2S/c1-8(16)9-2-5-13-12(6-9)15-11-4-3-10(17)7-14(11)18-13/h2-7H,1H3
• InChI Key： ULPPMBLZALUHJB-UHFFFAOYSA-N
• SMILES： S1C2=CC(C=CC2=NC2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 255.03547
• Monoisotopic Mass: 255.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.37
• Boiling Point: 453.2°Cat760mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.701
• PSA: 46.5